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Cimigenol-3-O-xylopyranosyl-3-xylpyranoside Cimigenol-3-O-xylopyranosyl-3-xylpyranoside
Brand Name: Vulcanchem
CAS No.: 152685-91-1
VCID: VC0234904
InChI: InChI=1S/C40H64O13/c1-18-14-21-30(35(4,5)47)53-40(52-21)29(18)36(6)12-13-39-17-38(39)11-10-24(34(2,3)22(38)8-9-23(39)37(36,7)33(40)46)50-32-27(45)28(20(42)16-49-32)51-31-26(44)25(43)19(41)15-48-31/h18-33,41-47H,8-17H2,1-7H3/t18-,19-,20-,21?,22?,23?,24?,25+,26-,27-,28+,29-,30?,31+,32+,33-,36-,37-,38?,39?,40?/m1/s1
SMILES: CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CCC6C4(C3O)C)(C)C)OC8C(C(C(CO8)O)OC9C(C(C(CO9)O)O)O)O)C)O2)C(C)(C)O
Molecular Formula: C40H64O13
Molecular Weight: 752.9 g/mol

Cimigenol-3-O-xylopyranosyl-3-xylpyranoside

CAS No.: 152685-91-1

Main Products

VCID: VC0234904

Molecular Formula: C40H64O13

Molecular Weight: 752.9 g/mol

Cimigenol-3-O-xylopyranosyl-3-xylpyranoside - 152685-91-1

CAS No. 152685-91-1
Product Name Cimigenol-3-O-xylopyranosyl-3-xylpyranoside
Molecular Formula C40H64O13
Molecular Weight 752.9 g/mol
IUPAC Name (2S,3R,4S,5R)-2-[(2S,3R,4S,5R)-3,5-dihydroxy-2-[[(2R,3S,17R,18R,19R)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxan-4-yl]oxyoxane-3,4,5-triol
Standard InChI InChI=1S/C40H64O13/c1-18-14-21-30(35(4,5)47)53-40(52-21)29(18)36(6)12-13-39-17-38(39)11-10-24(34(2,3)22(38)8-9-23(39)37(36,7)33(40)46)50-32-27(45)28(20(42)16-49-32)51-31-26(44)25(43)19(41)15-48-31/h18-33,41-47H,8-17H2,1-7H3/t18-,19-,20-,21?,22?,23?,24?,25+,26-,27-,28+,29-,30?,31+,32+,33-,36-,37-,38?,39?,40?/m1/s1
Standard InChIKey FQXVWSGUAKXSLO-WQYAHHOZSA-N
Isomeric SMILES C[C@@H]1CC2C(OC3([C@H]1[C@]4(CCC56CC57CCC(C(C7CCC6[C@@]4([C@H]3O)C)(C)C)O[C@H]8[C@@H]([C@H]([C@@H](CO8)O)O[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)O)C)O2)C(C)(C)O
SMILES CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CCC6C4(C3O)C)(C)C)OC8C(C(C(CO8)O)OC9C(C(C(CO9)O)O)O)O)C)O2)C(C)(C)O
Canonical SMILES CC1CC2C(OC3(C1C4(CCC56CC57CCC(C(C7CCC6C4(C3O)C)(C)C)OC8C(C(C(CO8)O)OC9C(C(C(CO9)O)O)O)O)C)O2)C(C)(C)O
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Synonyms cimigenol-3-O-xylopyranosyl-3-xylpyranoside
cimiside B
PubChem Compound 192606
Last Modified Nov 17 2021
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